(3Z)-3-{[(3-chloro-2-methylphenyl)amino]methylene}-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(3-chloro-2-methylanilino)methylidene]-1-[(3-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C21H16ClFN2O3S2/c1-13-16(22)6-3-7-17(13)24-11-19-20(26)21-18(8-9-29-21)25(30(19,27)28)12-14-4-2-5-15(23)10-14/h2-11,24H,12H2,1H3/b19-11-
• InChI Key: PXKGWCZGTXNCDN-ODLFYWEKSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F
• Isomeric SMILES: CC1=C(C=CC=C1Cl)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F
• Molecular Formula: C21H16ClFN2O3S2
• Molecular Weight: 462.9 g/mol

Description

(3Z)-3-{[(3-chloro-2-methylphenyl)amino]methylene}-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C21H16ClFN2O3S2 and its molecular weight is 462.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on heterocyclic compounds, such as thiazoles, thiadiazoles, and thieno[2,3-d]pyrimidin-4(3H)-ones, often focuses on their synthesis, structural characterization, and the exploration of their chemical properties. For example, studies demonstrate various synthetic routes for creating novel heterocyclic frameworks, including intramolecular heteroannulation techniques and multicomponent synthesis approaches. These methods enable the construction of complex molecular architectures, potentially including derivatives similar to the compound , highlighting the chemical versatility and synthetic accessibility of such heterocycles (Acharya, Gautam, & Ila, 2017; Gad et al., 2020).

Biological Activities

Compounds with complex heterocyclic structures are often evaluated for their biological activities, including antiviral, anticancer, and antitubercular properties. For instance, novel thioureas derived from hydrazones have been synthesized and assessed for their in vitro activities against various pathogens and cancer cell lines, suggesting that structurally related compounds might also possess significant pharmacological potentials (Çıkla, 2010).

Molecular and Electronic Properties

The study of heterocyclic compounds also extends to their electronic and molecular properties, which can inform their potential applications in materials science and catalysis. Detailed analysis using density functional theory (DFT) calculations can reveal insights into the electronic structures, absorption spectra, and nonlinear optical properties of these molecules, which are crucial for designing functional materials and understanding their interaction mechanisms at the molecular level (Beytur & Avinca, 2021).